N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C26H34N4O4S2.ClH/c1-5-34-21-11-14-23-24(18-21)35-26(27-23)29(17-16-28(3)4)25(31)20-9-12-22(13-10-20)36(32,33)30-15-7-6-8-19(30)2;/h9-14,18-19H,5-8,15-17H2,1-4H3;1H
• InChI Key: FQLKWJPLWSZXBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CCN(C)C)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4C.Cl
• Molecular Formula: C26H35ClN4O4S2
• Molecular Weight: 567.2 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C26H35ClN4O4S2 and its molecular weight is 567.16. The purity is usually 95%.
BenchChem offers high-quality N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Behavior Research on heteroatomic chain compounds and their cyclization products, such as N,N-dimethyl N'-thioaroylformamidines and aroyl-5 thiazoles, provides a foundation for understanding the synthesis and reactivity of complex molecules like N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride. Such studies demonstrate the exchange of sulfur for oxygen in certain conditions, hydrolysis to thioamides, and reactions leading to the formation of thiazoles and thiazines, indicating the potential for diverse chemical transformations and applications in developing new compounds with specific properties (Meslin & Quiniou, 1975).

Electrophysiological Activity The synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides and benzene-sulfonamides highlight the potential medical applications of structurally complex benzamides. These compounds have shown potency in vitro assays comparable to known electrophysiological agents, suggesting the importance of the chemical backbone present in N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride for developing new selective class III agents for cardiac applications (Morgan et al., 1990).

Anti-inflammatory and Analgesic Agents Research on novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds as anti-inflammatory and analgesic agents provides insight into the potential therapeutic applications of benzamide derivatives. These studies show the capacity of such compounds to act as cyclooxygenase inhibitors, offering analgesic and anti-inflammatory effects. This underscores the significance of the benzamide moiety and related structures in the development of new pharmaceutical agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Corrosion Inhibition Benzothiazole derivatives have been studied for their corrosion inhibiting effect against steel in acidic solutions. These compounds, by virtue of their molecular structure, offer stability and high inhibition efficiencies, providing a protective layer on metal surfaces. This suggests the potential application of N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride and related compounds in industrial settings as corrosion inhibitors, highlighting the importance of their structural features in adsorption and protection mechanisms (Hu et al., 2016).